Cas no 838584-50-2 (5-[(3-formyl-1H-indol-1-yl)methyl]furan-2-carboxylic acid)

• Product Name: 5-[(3-formyl-1H-indol-1-yl)methyl]furan-2-carboxylic acid
• CAS No: 838584-50-2
• MF: C₁₅H₁₁NO₄
• MW: 269.252144098282
• MDL: MFCD06631898
• CID: 5235167
• PubChem ID: 2983214
• Update Time: 2026-03-08

5-[(3-formyl-1H-indol-1-yl)methyl]furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((3-Formyl-1H-indol-1-yl)methyl)furan-2-carboxylic acid
• 5-[(3-formyl-1H-indol-1-yl)methyl]furan-2-carboxylic acid

• MDL： MFCD06631898
• Inchi： 1S/C15H11NO4/c17-9-10-7-16(13-4-2-1-3-12(10)13)8-11-5-6-14(20-11)15(18)19/h1-7,9H,8H2,(H,18,19)
• InChI Key： DAYGBDYALIOMSM-UHFFFAOYSA-N
• SMILES： O1C(CN2C3=C(C=CC=C3)C(C=O)=C2)=CC=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 5-[(3-formyl-1H-indol-1-yl)methyl]furan-2-carboxylic acid

Introduction to 5-[(3-formyl-1H-indol-1-yl)methyl]furan-2-carboxylic acid (CAS No. 838584-50-2)

5-[(3-formyl-1H-indol-1-yl)methyl]furan-2-carboxylic acid, identified by its CAS number 838584-50-2, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system of a furan ring linked to an indole moiety with a formyl substituent, presents a unique combination of functional groups that make it a promising candidate for further exploration in drug discovery and material science applications.

The compound’s molecular framework is characterized by the presence of a 3-formyl-1H-indol core, which is a well-known pharmacophore in medicinal chemistry due to its ability to interact with various biological targets. The formyl group (-CHO) serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives through condensation reactions, alkylation, or reduction pathways. Additionally, the furan ring introduces another layer of reactivity, particularly in terms of electrophilic additions and nucleophilic substitutions, which can be exploited to tailor the compound’s properties for specific applications.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. The indole scaffold is a key structural component in numerous natural products and pharmacologically active compounds, including some of the most successful drugs on the market today. The incorporation of a furan ring into the indole system enhances the molecule’s lipophilicity and electronic properties, potentially improving its solubility and membrane permeability—critical factors for drug efficacy. Furthermore, the formyl group on the indole ring can participate in hydrogen bonding interactions with biological targets, making it an attractive feature for designing high-affinity binders.

One of the most compelling aspects of 5-[(3-formyl-1H-indol-1-yl)methyl]furan-2-carboxylic acid is its potential as a building block for the development of novel therapeutic agents. Researchers have recently leveraged this compound in the synthesis of inhibitors targeting enzymes involved in inflammatory pathways and cancer metabolism. For instance, studies have demonstrated that derivatives of this molecule can modulate the activity of cyclooxygenase (COX) enzymes and lipoxygenase (LOX) enzymes, which are key mediators of inflammation. By fine-tuning the substitution patterns on the furan and indole rings, chemists can fine-tune the binding affinity and selectivity of these derivatives toward specific enzyme isoforms.

The formyl group also provides an opportunity for further derivatization into amides or esters, which are common functional groups in drug molecules. For example, researchers have explored the conversion of this compound into 5-amino-(3-formyl-1H-indol-1-yl)methyl]furan-2-carboxylic acid through reduction reactions, yielding a primary amine that can be coupled with carboxylic acid-containing substrates via amide bond formation. Such transformations have been employed in the synthesis of peptidomimetics and protein kinase inhibitors, highlighting the compound’s versatility as a synthetic intermediate.

Moreover, the electronic properties of the conjugated system formed by the furan ring and the indole moiety make this compound an interesting candidate for applications beyond pharmaceuticals. In material science, for instance, derivatives of this molecule have been investigated as components in organic semiconductors and light-emitting diodes (OLEDs). The ability to tune the energy levels and electron affinity through strategic functionalization allows for precise control over charge transport properties, making these materials attractive for next-generation electronic devices.

Recent advances in computational chemistry have also facilitated deeper insights into the reactivity and biological activity of 5-[(3-formyl-1H-indol-1-yl)methyl]furan-2-carboxylic acid. Molecular modeling studies have revealed that small modifications to its structure can significantly alter its binding mode to target proteins. For example, computational docking experiments have shown that introducing halogen atoms at specific positions on the furan ring can enhance interactions with hydrophobic pockets in biological targets. These findings provide valuable guidance for experimentalists seeking to optimize lead compounds derived from this scaffold.

In conclusion,5-[(3-formyl-1H-indol-1-yl)methyl]furan-2-carboxylic acid (CAS No. 838584-50-2) represents a structurally fascinating molecule with broad potential applications in pharmaceuticals and materials science. Its unique combination of functional groups—particularly the 3-formyl group on the indole ring—makes it an excellent starting point for designing novel bioactive compounds. As research continues to uncover new synthetic strategies and biological targets,this compound is poised to play an increasingly important role in drug discovery and advanced material development.